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Compound of Interest

Compound Name: Laidlomycin phenylcarbamate

Cat. No.: B1674329 Get Quote

Preliminary Note: Extensive research for "Laidlomycin phenylcarbamate" in veterinary

medicine yielded no specific applications or detailed data. The available scientific literature and

regulatory information predominantly focus on Laidlomycin Propionate. This document provides

a comprehensive overview of Laidlomycin Propionate's applications in veterinary medicine,

developed for researchers, scientists, and drug development professionals. All data and

protocols presented herein pertain to Laidlomycin Propionate.

Application Notes
Laidlomycin propionate is a polyether ionophore antibiotic primarily used in the cattle industry

to enhance feed efficiency and promote growth. As an ionophore, it selectively transports

cations across cell membranes, disrupting the ion gradients of certain microorganisms,

particularly in the rumen. This mode of action leads to a modification of the rumen microbial

population, favoring the proliferation of bacteria that produce propionate, a key energy source

for the host animal. This results in improved feed conversion and weight gain.[1][2]

Key applications in veterinary medicine include:

Improved Feed Efficiency and Rate of Weight Gain in Cattle: Laidlomycin propionate is

approved for use in cattle fed in confinement for slaughter to improve feed efficiency and

increase the rate of weight gain.[1][3] It is effective in both steers and heifers across a range

of dietary energy concentrations.[1]
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Reduction in the Severity of Ruminal Acidosis: While not a preventative for ruminal acidosis,

laidlomycin propionate has been shown to reduce its severity, particularly during the

adaptation of cattle to high-concentrate diets.[4] It can help stabilize feed intake and reduce

day-to-day variation.[4]

Combination Therapy: Laidlomycin propionate is also used in combination with other

antimicrobials, such as chlortetracycline, for the control of bacterial pneumonia associated

with shipping fever complex in cattle, while concurrently improving feed efficiency and weight

gain.

Quantitative Data Summary
The following tables summarize the quantitative data on the efficacy and dosage of Laidlomycin

Propionate in cattle.

Table 1: Efficacy of Laidlomycin Propionate on Feedlot Performance in Cattle

Parameter Control

Laidlomycin
Propionate (6-
12 mg/kg of
DM)

Percentage
Improvement

Reference

Average Daily

Gain (ADG)
Varies Increased

Significant

Improvement (P

< 0.001)

[1]

Feed Conversion Varies Improved

Significant

Improvement (P

< 0.001)

[1]

Carcass Weight Varies
Increased by 7.3

kg
(P < 0.001) [1]

Table 2: Recommended Dosage of Laidlomycin Propionate Potassium in Cattle Feed
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Indication Dosage Reference

Improved feed efficiency and

increased rate of weight gain
5 g/ton of feed [3]

Improved feed efficiency 5 to 10 g/ton of feed [3]

For control of bacterial

pneumonia (in combination

with chlortetracycline)

30 to 75 mg laidlomycin

propionate potassium per head

per day

Experimental Protocols
Protocol 1: Evaluating the Efficacy of Laidlomycin
Propionate on Ruminal Acidosis
Objective: To assess the effect of laidlomycin propionate on ruminal pH and volatile fatty acid

(VFA) concentrations in cattle challenged with a high-grain diet.

Methodology:

Animal Model: Use ruminally fistulated steers to allow for direct sampling of rumen fluid.

Dietary Groups:

Control Group: Fed a high-grain finishing diet (e.g., 95% concentrate) without laidlomycin

propionate.

Treatment Group(s): Fed the same high-grain diet supplemented with laidlomycin

propionate at varying concentrations (e.g., 6 mg/kg and 12 mg/kg of diet DM).[4]

Experimental Procedure:

Adapt the steers to a 50% concentrate diet.

Induce ruminal acidosis by abruptly switching to a 95% concentrate diet fed at a specific

intake (e.g., 2.75% of body weight) or by intraruminal dosing with a 100% concentrate diet.

[4]
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Collect ruminal fluid samples at regular intervals (e.g., 0, 4, 8, 12, 24 hours) post-feeding.

Data Analysis:

Measure ruminal pH immediately after sample collection.

Analyze rumen fluid for VFA concentrations (acetate, propionate, butyrate) and lactate

using gas chromatography.

Statistically compare the data between the control and treatment groups to determine the

effect of laidlomycin propionate on ruminal fermentation parameters.

Protocol 2: Assessing the Impact of Laidlomycin
Propionate on Feedlot Performance
Objective: To determine the effect of different dietary concentrations of laidlomycin propionate

on the growth rate and feed efficiency of feedlot cattle.

Methodology:

Animal Selection: Use a sufficient number of steers and heifers for statistical power.

Dietary Treatments:

Control Group: Fed a standard feedlot diet without laidlomycin propionate.

Treatment Groups: Fed the same diet supplemented with laidlomycin propionate at

various concentrations (e.g., 3, 6, 9, 12 mg/kg of diet DM).[1]

Experimental Design:

Randomly assign cattle to dietary treatment groups.

House cattle in pens and provide feed and water ad libitum.

Monitor feed intake daily and record body weight at regular intervals (e.g., every 28 days)

throughout the feeding trial.
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Data Collection and Analysis:

Calculate average daily gain (ADG), dry matter intake (DMI), and feed efficiency

(gain/feed).

At the end of the trial, collect carcass data, including carcass weight, yield grade, and

quality grade.

Analyze the performance and carcass data statistically to identify the optimal dosage of

laidlomycin propionate for improving feedlot performance.

Visualizations
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Caption: Mechanism of action of Laidlomycin in the rumen.
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Experimental Workflow for Evaluating Feedlot
Performance

Start: Animal Selection
(Steers and Heifers)

Random Assignment to
Dietary Groups

Control Diet
(No Laidlomycin) Diet + 3 mg/kg LP Diet + 6 mg/kg LP Diet + 12 mg/kg LP

Feeding Period
(e.g., 140 days)

Data Collection:
- Daily Feed Intake

- Periodic Body Weight

Data Analysis:
- ADG
- DMI

- Feed Efficiency

Carcass Evaluation

Conclusion:
Determine Optimal Dosage
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Caption: Workflow for a feedlot performance trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1674329?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674329?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/2254209/
https://pubmed.ncbi.nlm.nih.gov/2254209/
https://scispace.com/pdf/meta-analysis-of-the-effects-of-laidlomycin-propionate-fed-4uwsvffyh2.pdf
https://animaldrugsatfda.fda.gov/adafda/app/search/public/document/downloadFoi/560
https://pubmed.ncbi.nlm.nih.gov/8586605/
https://pubmed.ncbi.nlm.nih.gov/8586605/
https://www.benchchem.com/product/b1674329#applications-of-laidlomycin-phenylcarbamate-in-veterinary-medicine
https://www.benchchem.com/product/b1674329#applications-of-laidlomycin-phenylcarbamate-in-veterinary-medicine
https://www.benchchem.com/product/b1674329#applications-of-laidlomycin-phenylcarbamate-in-veterinary-medicine
https://www.benchchem.com/product/b1674329#applications-of-laidlomycin-phenylcarbamate-in-veterinary-medicine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674329?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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